Cas no 1020571-83-8 ((3-(Tert-butoxymethyl)-5-isopropylisoxazol-4-yl)methanol)

• Product Name: (3-(Tert-butoxymethyl)-5-isopropylisoxazol-4-yl)methanol
• CAS No: 1020571-83-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 2111074
• Update Time: 2023-08-03

(3-(Tert-butoxymethyl)-5-isopropylisoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(tert-butoxymethyl)-5-isopropylisoxazol-4-yl)methanol
• OVQACJYGSMOMTG-UHFFFAOYSA-N
• [3-{[(1,1-dimethylethyl)oxy]methyl}-5-(1-methylethyl)-4-isoxazolyl]methanol
• (3-(Tert-butoxymethyl)-5-isopropylisoxazol-4-yl)methanol

• Inchi： 1S/C12H21NO3/c1-8(2)11-9(6-14)10(13-16-11)7-15-12(3,4)5/h8,14H,6-7H2,1-5H3
• InChI Key： OVQACJYGSMOMTG-UHFFFAOYSA-N
• SMILES： O(CC1C(CO)=C(C(C)C)ON=1)C(C)(C)C

Computed Properties

• Exact Mass: 227.152
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5